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Compound of Interest

Compound Name: Sudan red 7B-d5

Cat. No.: B15558912

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and applications of Sudan Red 7B-d5, a deuterated analog of the synthetic azo dye Sudan

Red 7B. This document is intended to serve as a valuable resource for professionals in

research and development who utilize isotopically labeled compounds in analytical studies.

Chemical Structure and Properties
Sudan Red 7B-d5 is a stable isotope-labeled version of Sudan Red 7B, where five hydrogen

atoms on the terminal phenyl ring have been replaced with deuterium. This isotopic substitution

makes it an ideal internal standard for mass spectrometry-based quantification of Sudan Red

7B and other related azo dyes.

The chemical structure of Sudan Red 7B-d5 is N-ethyl-1-((4-((phenyl-

d5)azo)phenyl)azo)naphthalen-2-amine. The deuteration on the terminal phenyl ring provides a

distinct mass shift without significantly altering the chemical and physical properties of the

molecule.

Table 1: Quantitative Data for Sudan Red 7B and Sudan Red 7B-d5
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Property Sudan Red 7B Sudan Red 7B-d5

IUPAC Name

N-ethyl-1-[[4-

(phenylazo)phenyl]azo]-2-

naphthalenamine[1]

N-ethyl-1-((4-((phenyl-

d5)azo)phenyl)azo)naphthalen

-2-amine

Synonyms
Solvent Red 19, Fat Red 7B[2]

[3]
---

CAS Number 6368-72-5[4] Not available

Molecular Formula C₂₄H₂₁N₅[4] C₂₄H₁₆D₅N₅

Molecular Weight 379.46 g/mol 384.49 g/mol

Appearance Red powder ---

Melting Point 130 °C (decomposes) ---

UV-Vis λmax 525 nm ~525 nm

Solubility
Soluble in acetone, oils;

insoluble in water.[1]

Soluble in organic solvents like

acetonitrile.

Experimental Protocols
Synthesis of Sudan Red 7B-d5 (Representative Protocol)
The synthesis of Sudan Red 7B-d5 can be achieved through a two-step diazotization and azo

coupling reaction. This protocol is a representative method based on established procedures

for azo dye synthesis.

Step 1: Diazotization of 4-(phenyl-d5-azo)aniline

Preparation of diazonium salt: Dissolve a known molar equivalent of 4-(phenyl-d5-azo)aniline

in a solution of hydrochloric acid and water, and cool the mixture to 0-5 °C in an ice bath.

Addition of sodium nitrite: Slowly add a chilled aqueous solution of sodium nitrite dropwise to

the aniline solution while maintaining the temperature below 5 °C and stirring continuously.

The reaction progress can be monitored by testing for the presence of nitrous acid using

starch-iodide paper.
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Formation of the diazonium salt: The reaction mixture, containing the diazonium salt of 4-

(phenyl-d5-azo)aniline, is kept cold for the subsequent coupling reaction.

Step 2: Azo Coupling with N-ethyl-1-naphthylamine

Preparation of the coupling component: Dissolve N-ethyl-1-naphthylamine in a suitable

solvent, such as ethanol or acetic acid.

Coupling reaction: Slowly add the cold diazonium salt solution to the N-ethyl-1-

naphthylamine solution with vigorous stirring. The coupling reaction typically proceeds at a

low temperature (0-5 °C).

Precipitation and purification: The resulting Sudan Red 7B-d5 precipitates out of the

solution. The precipitate is then collected by filtration, washed with water to remove any

unreacted salts, and dried. Further purification can be achieved by recrystallization from an

appropriate solvent like ethanol.

Quantification of Sudan Dyes using Sudan Red 7B-d5 as
an Internal Standard by LC-MS/MS
This protocol outlines a general procedure for the analysis of Sudan dyes in a food matrix,

employing Sudan Red 7B-d5 as an internal standard to ensure accuracy and precision.

1. Sample Preparation

Extraction: Homogenize 1 gram of the sample (e.g., chili powder) and spike with a known

concentration of Sudan Red 7B-d5 solution in acetonitrile. Add 10 mL of acetonitrile and

extract using ultrasonication for 15 minutes.

Centrifugation: Centrifuge the extract at 5000 rpm for 10 minutes.

Filtration: Filter the supernatant through a 0.22 µm syringe filter into a clean vial for LC-

MS/MS analysis.

2. LC-MS/MS Analysis

Liquid Chromatography (LC):
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Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in

acetonitrile (B).

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Mass Spectrometry (MS/MS):

Ionization Source: Electrospray Ionization (ESI) in positive ion mode.

Detection Mode: Multiple Reaction Monitoring (MRM). Monitor for the specific precursor-

to-product ion transitions for each Sudan dye and the internal standard.

Data Analysis: Quantify the concentration of each Sudan dye by comparing the peak area

ratio of the analyte to the internal standard (Sudan Red 7B-d5) against a calibration

curve. The use of an isotopically labeled internal standard corrects for matrix effects and

variations in sample preparation and instrument response.

Visualizations
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Spike with Sudan Red 7B-d5
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Ultrasonic Extraction
(Acetonitrile)

Centrifugation
(5000 rpm, 10 min)
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Concentration of Sudan Dyes

Click to download full resolution via product page

Caption: LC-MS/MS analysis workflow for Sudan dyes using Sudan Red 7B-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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